BE“GHE Grundlagen & Exploration

Check Availability & Pricing

Physikalische und chemische Eigenschaften
von Eisenfumarat

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eisenfumarat

Cat. No.: B056393

Ein umfassender technischer Leitfaden zu den physikalischen und chemischen Eigenschaften
von Eisen(ll)-fumarat

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Ubersicht tiber Eisen(ll)-fumarat
(FeC4H20a4), ein haufig verwendetes Eisensalz zur Behandlung und Vorbeugung von
Eisenmangelanamie. Es werden die wesentlichen physikalischen und chemischen
Eigenschaften, Herstellungsmethoden, analytische Protokolle und die biologische Aufnahme
des Wirkstoffs behandelt.

Physikalische und Chemische Eigenschaften

Eisen(ll)-fumarat ist das Eisensalz der Fumarsaure. Es liegt typischerweise als feines,
geruchloses, rot-oranges bis rot-braunes Pulver vor.[1][2] Nachstehend sind die quantitativen
physikochemischen Daten zusammengefasst.

Tabelle 1: Physikalische und Chemische Eigenschaften
von Eisen(ll)-fumarat
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Eigenschaft Wert Referenz
Chemischer Name Eisen(ll)-(E)-but-2-endioat [2]
Summenformel CaHz2FeOa [2]

Molare Masse 169,90 g/mol [2]
CAS-Nummer 141-01-5 [2]
Aussehen Rot-oranges bis rot-braunes 2]

Pulver
Aggregatzustand Fest [2]
Dichte 1,44 - 2,435 g/cm?3 [2][3]

Schmelzpunkt

> 280 °C (zersetzt sich)

[2]14]

Loslichkeit in Wasser

0,14 g/ 100 mL (bei 25 °C)

[4]115]

Loslichkeit in Ethanol

Sehr schwer 16slich

[1]14]

Eisen(ll)-Gehalt

ca.32%

[6]

pH-Wert (1 % Suspension)

ca.5-6

[6]

Gehalt (getrocknete Substanz)

97,0 % — 101,0 % (USP)

[1](7]

Herstellung und Synthese

Die industrielle Herstellung von Eisen(ll)-fumarat erfolgt typischerweise durch eine

Fallungsreaktion in wassriger Losung.

Experimentelles Protokoll: Synthese von Eisen(ll)-

fumarat

Prinzip: Eisen(ll)-fumarat wird durch die Reaktion von Eisen(ll)-sulfat mit Natriumfumarat

hergestellt.[8] Das schwerldsliche Eisen(ll)-fumarat fallt aus der heil3en Losung aus und kann

durch Filtration abgetrennt werden.

Reagenzien:
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Eisen(ll)-sulfat-Heptahydrat (FeSOa-7H20)
Fumarséaure (CaH404)
Natriumcarbonat-Monohydrat (NazCOs-H20)

Gereinigtes Wasser

Prozedur:

Herstellung der Natriumfumaratlosung: 53,5 Teile Natriumcarbonat-Monohydrat werden in
400-450 Teilen Wasser geltst. Unter Ruhren und Erhitzen werden langsam 50 Teile
Fumarséaure zugegeben. Die resultierende Losung von Natriumfumarat hat einen pH-Wert
von ca. 6,8.[4]

Herstellung der Eisen(ll)-sulfatlésung: 118 Teile Eisen(ll)-sulfat-Heptahydrat werden in 330
Teilen Wasser geldst. Der pH-Wert wird auf ca. 3,3 eingestellt.[4]

Fallung: Beide Lésungen werden nahe am Siedepunkt gehalten. Die heil3e
Natriumfumaratlésung wird langsam unter starkem Rihren zur Eisen(ll)-sulfatldsung
gegeben.[4]

Isolation und Trocknung: Es bildet sich ein rot-brauner Niederschlag von wasserfreiem
Eisen(ll)-fumarat. Die Suspension wird filtriert (z. B. mittels einer Zentrifuge) und der
Filterkuchen mit heilRem Wasser gewaschen, um Verunreinigungen zu entfernen. Das
Produkt wird anschlieend in einem Trockenschrank (z. B. bei 110 °C fir 15 Stunden) bis

zur Gewichtskonstanz getrocknet.[4]

Diagramm: Herstellungsworkflow
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Vorbereitung der Reagenzien

Losen von FeS0Oa4-7H20
in Wasser (pH ~3.3)

L6sen von Na2COs3-H20
und Fumarsaure in Wasser
(pH ~6.8)

Synthesereaktion

Mischen der heil3en Lésungen
unter starkem Rihren

Fallung von
Eisen(ll)-fumarat

Aufarbeitung

Filtration und Waschen
des Niederschlags

Trocknung
(z.B. 110 °C)

Reines Eisen(ll)-fumarat
(Pulver)
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Caption: Vereinfachter Workflow der Synthese von Eisen(ll)-fumarat.
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Analytische Methoden

Die Qualitatskontrolle von Eisen(ll)-fumarat als pharmazeutischer Wirkstoff folgt den in den
Arzneibuchern (z. B. USP, Ph. Eur.) festgelegten Methoden.

Experimentelles Protokoll: Gehaltshestimmung mittels
Titration (hach USP-Ansatz)

Prinzip: Der Gehalt an Eisen(Il) wird durch eine Redox-Titration mit einer standardisierten
Cersulfat-Lésung bestimmt. Eisen(ll) wird zu Eisen(lll) oxidiert, wahrend Cer(IV) zu Cer(lll)
reduziert wird. Der Endpunkt wird potentiometrisch oder mit einem geeigneten Indikator (z. B.
Ferroin) bestimmt.

Reagenzien:

Eisen(ll)-fumarat-Probe (ca. 500 mg, genau eingewogen)

Schwefelsaure (verdinnt, 1 M)

Cersulfat-Lésung (0,1 N, standardisiert)

Ferroin-Indikatorldsung

Gereinigtes Wasser
Prozedur:

e Probenvorbereitung: Etwa 500 mg der Probe werden genau eingewogen und in einen
Erlenmeyerkolben tberfuhrt.

e Auflésung: 25 mL einer 1:2 verdunnten Salzsaure werden hinzugefugt und die Mischung
wird erhitzt, um die Probe vollstandig zu l6sen.[1] Nach dem Abkuhlen wird die Losung mit
Wasser auf ca. 100 mL verdunnt.

o Titration: Die vorbereitete Probeldsung wird unter stindigem Rihren mit der 0,1 N Cersulfat-
Lésung titriert.
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« Endpunkterkennung: Kurz vor dem Aquivalenzpunkt werden einige Tropfen Ferroin-Indikator
zugegeben. Der Endpunkt ist erreicht, wenn die Farbe der Lésung von Rot nach Hellblau
umschlagt.

o Berechnung: Der Gehalt an CsH2FeOa4 wird aus dem Verbrauch der Cersulfat-Losung
berechnet. Jeder Milliliter 0,1 N Cersulfat entspricht 16,99 mg CaHzFeOa.[1]

Experimentelles Protokoll: Bestimmung des
Eisengehalts mittels Atomabsorptionsspektroskopie
(AAS)

Prinzip: Die Probe wird in Losung gebracht und in die Flamme eines AAS-Geréts zerstaubt.[9]
Die in der Flamme erzeugten freien Eisenatome im Grundzustand absorbieren Licht einer
spezifischen Wellenlange (248,3 nm fur Eisen), das von einer Hohlkathodenlampe emittiert
wird. Die Schwéchung der Lichtintensitét ist nach dem Lambert-Beer'schen Gesetz
proportional zur Konzentration der Eisenatome.[10]

Ausrustung und Reagenzien:

Atomabsorptionsspektrometer mit Eisen-Hohlkathodenlampe

Acetylen-Luft-Flamme

Eisen-Standardlésungen (z. B. 0, 2, 4, 6, 8, 10 mg/L)

Salpetersaure (1 % v/v) als Verdiinnungsmittel

Eisen(ll)-fumarat-Probe
Prozedur:

o Probenvorbereitung: Eine genau abgewogene Menge Eisen(ll)-fumarat wird in einem
definierten Volumen Salpeterséaure (z. B. 10 % HNOs) unter Erwarmen geldst. Die Losung
wird quantitativ in einen 100-mL-Messkolben tberflihrt und mit 1 %iger Salpetersaure
aufgefullt.
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e Verdinnung: Ein Aliquot der Stammldsung wird mit 1 %iger Salpetersaure so verdunnt, dass
die Eisenkonzentration im linearen Arbeitsbereich der Kalibrierung liegt (z. B. 1:100).[11]

» Kalibrierung: Die Standardldsungen werden nacheinander in das AAS-Gerat eingefuhrt und
die Extinktion bei 248,3 nm gemessen. Es wird eine Kalibriergerade (Extinktion vs.
Konzentration) erstellt.

e Messung: Die vorbereitete Probel6sung wird unter identischen Bedingungen gemessen.

e Berechnung: Die Eisenkonzentration in der Probel6ésung wird anhand der Kalibriergeraden
ermittelt. Unter Bertcksichtigung aller Verdiinnungsschritte wird der prozentuale Eisengehalt
in der urspringlichen Probe berechnet.

Biologische Bedeutung und
Absorptionsmechanismus

Eisen(ll)-fumarat dient als Quelle fir zweiwertiges Eisen (Fe2*), das im Vergleich zu
dreiwertigem Eisen (Fe3*) besser vom Korper aufgenommen wird.[12] Die Absorption findet
hauptsachlich im Duodenum und im proximalen Jejunum statt.

Der Prozess wird streng durch ein System von Transportproteinen und dem Hormon Hepcidin
reguliert, um eine Eisenuberladung zu verhindern.

e Aufnahme in den Enterozyten: Nicht-Ham-Eisen (Fe3*) aus der Nahrung wird an der
apikalen Membran der Darmzellen durch das Enzym Duodenal-Cytochrom-B (Dcytb) zu
Fe2* reduziert. Das Fe2* wird dann Uber den Divalenten Metalltransporter 1 (DMT1) in die
Zelle transportiert.[13][14]

e Intrazellularer Transport und Speicherung: Innerhalb der Zelle kann Eisen als Ferritin
gespeichert oder zur basolateralen Membran transportiert werden.

o Export aus den Enterozyten: Das Eisen wird durch das Transportprotein Ferroportin (FPN)
aus der Zelle ins Blutplasma geschleust.[15] Dabei wird es durch das Enzym Hephaestin
wieder zu Fe3* oxidiert.

e Transport im Blut: Im Blut bindet Fe3* an das Protein Transferrin und wird zu den Zielorten
(z. B. Knochenmark zur Hamoglobinsynthese) transportiert.
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e Regulierung durch Hepcidin: Das von der Leber produzierte Hormon Hepcidin ist der
Hauptregulator der Eisenhomdostase. Bei hohen Eisenspiegeln bindet Hepcidin an
Ferroportin, was dessen Internalisierung und Abbau bewirkt.[13][16] Dies blockiert den
Eisenaustritt aus den Darmzellen und reduziert die Eisenabsorption.

Diagramm: Intestinale Eisenabsorption

Enterozyt (Darmzelle)

Darmlumen

Ferritin
(Speicher)

Blutplasma

Aufnahme

isen(il)-
Eisen(ll)-fumarat Bindung

Ferroportin (FPN)

Leber (Regulation) //’/

Hepcidin

Click to download full resolution via product page

Caption: Mechanismus der Absorption von Eisen aus Eisen(ll)-fumarat im Dinndarm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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